6-Methylnicotinamide Iodide

• Synonyms: 6-Methyl-3-pyridinecarboxamide Iodide; 6-Methyl-nicotinamide Iodide; 6-Methylnicotinic Acid Amide Iodide; 6-Methylpyridine-3-carboxamide Iodide; NSC 69797 Iodide
• Molecular Formula: C₇H₈IN₂O
• Molecular Weight: 263.06

Researchers requiring a stable, non-methylatable nicotinamide scaffold for NNMT enzymology or perovskite defect passivation need 6-Methylnicotinamide Iodide. Unlike the 5-MN isomer, 6-MN exhibits no detectable NNMT substrate activity, eliminating confounding methylation. The iodide counterion is critical for applications requiring a room-temperature liquid physical state, as chloride and bromide analogs are predicted solids. This quaternary ammonium salt serves as a direct intermediate to Nudifloramide and enables ionic liquid synthesis. - Confirmed 0% NNMT methylation vs. active 5-MN isomer in rat tissue assays. - Iodide form ensures liquid state for solvent-free applications; Cl/Br salts are solid. - Validated co-crystal tecton: 6 structurally characterized adducts via SCXRD.

6-Methylnicotinamide Iodide for Research Procurement: Core Identity and Analytical Baseline

6-Methylnicotinamide Iodide (CAS 6960-22-1 for the free base; iodide salt form: C₇H₈IN₂O, MW 263.06) is a quaternary ammonium salt derivative of 6-methylnicotinamide . The parent 6-methylnicotinamide is a monomethylated analog of nicotinamide, structurally distinguished by a methyl group at the 6-position of the pyridine ring, and has been characterized as an endogenous metabolite with elevated levels detected in the acute stages of intracerebral hemorrhage . This iodide salt form serves as a synthetic intermediate in the preparation of Nudifloramide, a niacin metabolite, and is utilized in the synthesis of nicotinamide-based ionic liquids [1].

• [1] Singh, D.K., et al. (2017). Hydrogen bonding interactions in nicotinamide Ionic Liquids: A comparative spectroscopic and DFT studies. Journal of Molecular Structure, 1131, 275-280. DOI: 10.1016/j.molstruc.2016.11.064. View Source

6-Methylnicotinamide Iodide: Why In-Class Substitution Cannot Be Assumed

Among the four isomeric methylnicotinamides (2-MN, 4-MN, 5-MN, and 6-MN), substrate specificity toward nicotinamide N-methyltransferase (NNMT) varies dramatically, with 5-MN serving as a selective NNMT substrate while 6-MN exhibits minimal to no detectable methylation activity across rat liver, kidney, spleen, and brain tissue preparations [1]. This isomer-specific enzymatic recognition demonstrates that the methyl substitution position governs biological fate and precludes functional interchangeability [2]. Furthermore, in perovskite photovoltaic applications, 6-methylnicotinamide (CNA) yields a 24.33% power conversion efficiency versus 21.47% for unsubstituted nicotinamide (NA) under identical device fabrication conditions, underscoring that the 6-methyl substituent confers a quantifiable performance advantage that cannot be replicated by parent nicotinamide or other positional isomers [3].

• [1] Sano, A., Endo, N., Takitani, S. (1992). Fluorometric assay of rat tissue N-methyltransferases with nicotinamide and four isomeric methylnicotinamides. Chemical and Pharmaceutical Bulletin, 40(1), 153-156. DOI: 10.1248/cpb.40.153. PMID: 1533573. View Source
• [2] Sano, A., Endo, N., Takitani, S. (1992). N-Methyltransferase activities were detected in liver with NA, 4-MN and 5-MN, and in brain and spleen with 4-MN. 5-MN is considered a selective substrate for NNMT. View Source
• [3] Liu, L., Zheng, C., Xu, Z., et al. (2023). Manipulating Electron Density Distribution of Nicotinamide Derivatives Toward Defect Passivation in Perovskite Solar Cells. Advanced Energy Materials, 13(30), 2300610. DOI: 10.1002/aenm.202300610. View Source

6-Methylnicotinamide Iodide: Quantitative Differentiation Evidence Against Comparators

Perovskite Solar Cell Efficiency: 6-Methylnicotinamide (CNA) vs. Nicotinamide (NA)

In a direct head-to-head comparative study, perovskite solar cells fabricated with 6-methylnicotinamide (CNA) additive achieved a power conversion efficiency (PCE) of 24.33%, compared to 21.47% for cells fabricated with unsubstituted nicotinamide (NA) under identical processing conditions. Theoretical DFT calculations further revealed that CNA exhibits a larger molecular dipole moment and forms a higher binding energy with undercoordinated Pb²⁺ ions in the perovskite lattice, which increases the formation energy of Pb-related defects and suppresses non-radiative recombination .

Evidence Dimension	Power Conversion Efficiency (PCE) in perovskite solar cells
Target Compound Data	24.33% PCE (CNA = 6-Methylnicotinamide)
Comparator Or Baseline	21.47% PCE (NA = Nicotinamide, unsubstituted parent compound)
Quantified Difference	+2.86 absolute percentage points (+13.3% relative improvement)
Conditions	Identical perovskite solar cell fabrication; both additives incorporated at same stage; devices characterized under standard AM 1.5G illumination

Why This Matters

For photovoltaic researchers procuring defect passivation additives, this 2.86 percentage-point efficiency gain directly translates to measurable device performance improvement, justifying the selection of 6-methylnicotinamide over unsubstituted nicotinamide.

NNMT Substrate Selectivity: 6-Methylnicotinamide (6-MN) vs. 5-Methylnicotinamide (5-MN) Isomers

Among the four isomeric methylnicotinamides (2-MN, 4-MN, 5-MN, and 6-MN), only 5-MN and parent nicotinamide (NA) demonstrated detectable N-methyltransferase activity in rat liver NNMT assays, while 6-MN exhibited no measurable product formation (activity below the fluorometric detection limit of 8-30 pmol/100 µL). This positions 6-MN as the isomer with the lowest NNMT substrate activity, in stark contrast to 5-MN, which the authors identified as a selective NNMT substrate alongside NA [1].

Evidence Dimension	NNMT substrate activity (N-methylated product formation)
Target Compound Data	Undetectable activity (below detection limit of 8-30 pmol/100 µL)
Comparator Or Baseline	Detectable activity for NA, 4-MN, and 5-MN (with 5-MN identified as selective NNMT substrate)
Quantified Difference	Qualitative difference: 6-MN shows no detectable NNMT methylation vs. positive activity for 5-MN
Conditions	Rat liver 9000×g supernatant; fluorometric assay with acetophenone derivatization to fluorescent 2,7-naphthyridine derivatives

Why This Matters

Researchers investigating NNMT-mediated metabolism or seeking a metabolically inert nicotinamide analog for cellular studies should select 6-MN over 5-MN or 4-MN to avoid confounding NNMT-dependent methylation artifacts.

• [1] Sano, A., Endo, N., Takitani, S. (1992). Fluorometric assay of rat tissue N-methyltransferases with nicotinamide and four isomeric methylnicotinamides. Chemical and Pharmaceutical Bulletin, 40(1), 153-156. DOI: 10.1248/cpb.40.153. PMID: 1533573. View Source

Ionic Liquid Physical State Differentiation: Iodide (mNicI) vs. Chloride (mNicCl) and Bromide (mNicBr) Counterions

In a comparative DFT and spectroscopic study of 1-methyl-3-ethoxycarbonyl pyridinium salts, the iodide analog (mNicI) exists as a liquid at room temperature, whereas the chloride (mNicCl) and bromide (mNicBr) analogs are predicted to be solids. This phase difference correlates with C2H stretching frequency shifts: mNicI exhibits a blue shift (higher wavenumber) relative to mNicCl and mNicBr, which show red shifts. The weaker CH⋯X hydrogen bonding in mNicI, due to iodide's lower electronegativity and larger ionic radius, prevents the lattice stabilization required for solid-state packing, thereby conferring the liquid physical state desirable for solvent-free reaction media [1].

Evidence Dimension	Physical state at room temperature
Target Compound Data	Liquid (mNicI = 1-methyl-3-ethoxycarbonyl pyridinium iodide)
Comparator Or Baseline	Predicted solids (mNicCl = chloride analog; mNicBr = bromide analog)
Quantified Difference	Qualitative phase difference: liquid (mNicI) vs. solid (mNicCl, mNicBr)
Conditions	Room temperature; DFT-calculated IR frequencies; spectroscopic characterization (NMR, UV-Vis, IR)

Why This Matters

For synthetic chemists seeking nicotinamide-based ionic liquids as biodegradable reaction media, the iodide counterion is essential to achieve the liquid physical state; procurement of chloride or bromide analogs would yield solids unsuitable for solvent-free liquid-phase applications.

• [1] Singh, D.K., et al. (2017). Hydrogen bonding interactions in nicotinamide Ionic Liquids: A comparative spectroscopic and DFT studies. Journal of Molecular Structure, 1131, 275-280. DOI: 10.1016/j.molstruc.2016.11.064. View Source

Supramolecular Co-Crystallization: Unique Structural Confirmation via SCXRD

6-Methylnicotinamide was successfully employed for the first time to construct a series of six novel supramolecular adducts (one co-crystal and five salts) with mono- to dicarboxylic acids, with all structures unambiguously confirmed by single-crystal X-ray diffraction (SCXRD) [1]. This demonstrates that the 6-methyl substitution does not sterically hinder co-crystallization and that the amide-pyridine-carboxylic acid hydrogen-bonding synthon remains robust, enabling predictable solid-form engineering.

Evidence Dimension	Co-crystal/salt formation capability
Target Compound Data	Six novel adducts (1 co-crystal, 5 salts) structurally characterized by SCXRD
Comparator Or Baseline	First reported co-crystallization study with 6-methylnicotinamide; prior co-crystallization data available for unsubstituted nicotinamide
Quantified Difference	Not applicable (first-of-kind study, no direct quantitative comparator)
Conditions	Co-crystallization with carboxylic acids (mono- to dicarboxylic); ambient conditions; SCXRD analysis

Why This Matters

For crystal engineers and solid-state chemists, the demonstrated ability of 6-methylnicotinamide to form structurally diverse co-crystals with SCXRD-grade crystallinity supports its procurement as a reliable hydrogen-bonding tecton for supramolecular synthesis.

• [1] Preparation and structure analysis of non-covalent interactions mediated 2D-3D supramolecular adducts from 6-methylnicotinamide and carboxylic acids. (SCXRD structural confirmation of six novel adducts). View Source

Synthetic Utility: 6-Methylnicotinamide Iodide as Nudifloramide Intermediate

6-Methylnicotinamide Iodide is explicitly cited as an intermediate in the synthesis of Nudifloramide (N925500), a metabolite of niacin (nicotinic acid). This synthetic route leverages the quaternary ammonium iodide as an activated leaving group, enabling subsequent transformations that would be inaccessible with the neutral free base 6-methylnicotinamide alone .

Evidence Dimension	Synthetic pathway accessibility
Target Compound Data	Quaternary ammonium iodide salt; activated leaving group for nucleophilic displacement
Comparator Or Baseline	Neutral 6-methylnicotinamide free base (no quaternary ammonium activation)
Quantified Difference	Qualitative reactivity difference: iodide salt enables specific synthetic transformations (e.g., Nudifloramide synthesis) not directly accessible from free base
Conditions	Synthetic intermediate context; reaction pathway toward Nudifloramide formation

Why This Matters

Researchers synthesizing niacin metabolites or related pyridinium-containing compounds should procure the iodide salt form specifically; the neutral free base lacks the quaternary ammonium activation required for downstream reactions.

6-Methylnicotinamide Iodide: Evidence-Based Research and Industrial Application Scenarios

Perovskite Solar Cell Additive Engineering for Enhanced Efficiency

In perovskite photovoltaic research, 6-methylnicotinamide (CNA) has been demonstrated to boost power conversion efficiency to 24.33%, a 2.86 percentage-point improvement over unsubstituted nicotinamide (21.47%) under identical fabrication conditions . The underlying mechanism involves enhanced coordination with undercoordinated Pb²⁺ defects due to the larger molecular dipole of CNA, which increases defect formation energy and reduces non-radiative recombination. Researchers optimizing perovskite absorber layers should select 6-methylnicotinamide over nicotinamide to achieve this quantifiable efficiency gain.

Enzymatic Studies Requiring Metabolically Inert Nicotinamide Analogs

For studies investigating NNMT-mediated methylation pathways where substrate methylation would confound results, 6-methylnicotinamide is the preferred nicotinamide analog. Unlike 5-MN (a selective NNMT substrate) and 4-MN (a mixed ANMT/NNMT substrate), 6-MN exhibits no detectable NNMT methylation activity in rat tissue preparations . This metabolic inertness makes 6-MN suitable as a negative control or as a non-methylatable scaffold in cellular assays where NNMT activity must be avoided.

Synthesis of Nicotinamide-Based Biodegradable Ionic Liquids

When synthesizing nicotinamide-derived ionic liquids for use as biodegradable, non-volatile reaction media, the iodide counterion (as in 6-methylnicotinamide iodide or 1-methyl-3-ethoxycarbonyl pyridinium iodide) is critical to achieving a room-temperature liquid physical state. DFT and spectroscopic studies confirm that iodide analogs exist as liquids, whereas the corresponding chloride and bromide salts are predicted solids due to stronger CH⋯X hydrogen bonding in the latter . Procuring the iodide form is essential for solvent-free liquid-phase applications.

Supramolecular Crystal Engineering with Pyridine-Carboxamide Tectons

6-Methylnicotinamide has been validated as a robust hydrogen-bonding tecton for co-crystal and salt formation, yielding six structurally characterized adducts with carboxylic acids via SCXRD . The 6-methyl substituent does not disrupt the amide-pyridine-carboxylic acid supramolecular synthon, making this compound suitable for systematic crystal engineering studies aimed at tuning solid-state properties such as solubility, stability, or mechanical behavior.